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Compound of Interest

Compound Name: Ebastine-d5

Cat. No.: B563417 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information, handling procedures, and technical

data for Ebastine-d5, a deuterated internal standard essential for the accurate quantification of

Ebastine in various analytical methodologies. Adherence to the protocols and safety measures

outlined herein is crucial for ensuring a safe laboratory environment and maintaining the

integrity of experimental results.

Compound Identification and Properties
Ebastine-d5 is the deuterium-labeled version of Ebastine, a second-generation H1 histamine

receptor antagonist.[1] Its primary application is as an internal standard in mass spectrometry-

based analyses, such as GC-MS or LC-MS, for the quantification of Ebastine.[2]

Chemical and Physical Properties
The following table summarizes the key chemical and physical properties of Ebastine-d5.
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Property Value Source

Chemical Name

1-[4-(1,1-

dimethylethyl)phenyl]-4-[4-

(phenylphenyl-2,3,4,5,6-d5-

methoxy)-1-piperidinyl]-1-

butanone

CAS Number 1216953-13-7 [2]

Molecular Formula C₃₂H₃₄D₅NO₂ [2]

Molecular Weight 474.7 g/mol [2][3]

Appearance Solid [2]

Purity ≥99% deuterated forms (d₁-d₅) [2]

Solubility
Slightly soluble in Methanol

(warmed)
[2]

Storage

Store in accordance with

information listed on the

product insert. Keep container

tightly closed.

Hazard Identification and Safety Precautions
Ebastine-d5 is classified as harmful if swallowed and may cause long-lasting harmful effects to

aquatic life.

GHS Hazard Classification
Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Hazardous to the aquatic

environment, long-term hazard
4

H413: May cause long lasting

harmful effects to aquatic life

Personal Protective Equipment (PPE) and Handling
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A standardized workflow for handling powdered Ebastine-d5 is crucial to minimize exposure

and prevent contamination.

Workflow for Safe Handling of Ebastine-d5 Powder

Preparation

Handling

Cleanup and Disposal

Don appropriate PPE:
- Safety glasses

- Lab coat
- Gloves

Work in a well-ventilated area
(e.g., fume hood)

Weigh the required amount
of Ebastine-d5 carefully

Proceed to handling

Dissolve in a suitable solvent
(e.g., warmed methanol)

Decontaminate work surfaces

After use

Dispose of waste according to
institutional and local regulations

Click to download full resolution via product page
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Caption: A logical workflow for the safe handling of powdered Ebastine-d5.

General Precautions:

Avoid breathing dust, fume, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Avoid release to the environment.

First Aid Measures
In case of exposure, follow these first-aid measures:

Exposure Route First Aid Measures

Ingestion Immediately call a doctor.

Inhalation
Supply fresh air; consult a doctor in case of

complaints.

Skin Contact Generally, the product does not irritate the skin.

Eye Contact
Rinse opened eye for several minutes under

running water.

Experimental Protocols and Considerations
While specific experimental protocols will vary depending on the application, the following

provides a general methodology for the preparation of Ebastine-d5 as an internal standard for

LC-MS analysis.

Objective: To prepare a stock solution of Ebastine-d5 for use as an internal standard.

Materials:

Ebastine-d5 solid
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Methanol (LC-MS grade), warmed

Calibrated analytical balance

Volumetric flasks

Pipettes

Procedure:

Preparation: Work inside a chemical fume hood. Don all required PPE.

Weighing: Accurately weigh a precise amount of Ebastine-d5 (e.g., 1 mg) using an analytical

balance.

Dissolution: Transfer the weighed Ebastine-d5 to a volumetric flask. Add a small amount of

warmed methanol and sonicate or vortex until the solid is completely dissolved.

Dilution: Bring the solution to the final volume with methanol to achieve the desired stock

solution concentration (e.g., 1 mg/mL).

Storage: Store the stock solution in a tightly sealed container at the recommended

temperature as per the product insert.

Metabolism of Ebastine
Ebastine is a prodrug that is extensively metabolized in the liver to its active metabolite,

carebastine.[4][5] This biotransformation is primarily mediated by cytochrome P450 enzymes,

specifically CYP3A4 and CYP2J2.[6] Understanding this metabolic pathway is crucial for

interpreting pharmacokinetic and pharmacodynamic data.
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Metabolic Pathway of Ebastine

Ebastine

Hydroxyebastine

CYP2J2 (major)
CYP3A4 (minor)

Desalkylebastine

CYP3A4

Carebastine
(Active Metabolite)

CYP2J2, CYP3A4
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Caption: The primary metabolic conversion of Ebastine in the liver.

Toxicological Information
The toxicological properties of Ebastine-d5 have not been as extensively studied as its non-

deuterated counterpart. However, based on the available safety data sheet, the primary

toxicological concern is acute oral toxicity. For Ebastine, preclinical studies have shown it to be

free of toxic effects in animals, even at high doses.[7]

Acute Toxicity:

Oral: Harmful if swallowed.

Disposal Considerations
Dispose of Ebastine-d5 and its containers in accordance with local, regional, and national

regulations. Avoid release into the environment.

This technical guide is intended for use by qualified personnel trained in handling chemical

substances. The information provided is based on currently available data and should be used
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as a supplement to, not a replacement for, comprehensive safety training and institutional

safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

